Cas no 46292-93-7 ((R)-Phenylsuccinic Acid)

(R)-Phenylsuccinic Acid Properties

Names and Identifiers

• (R)-(-)-Phenylsuccinic acid
• (R)-(?)-Phenylsuccinic acid
• Butanedioicacid, phenyl-, (2R)- (9CI)
• Butanedioic acid, phenyl-, (R)-
• (-)-2-Phenylsuccinic acid
• (-)-Phenylsuccinic acid
• (R)-Phenylsuccinic acid
• (R)-2-Phenylsuccinic acid
• CHEBI:151044
• A827021
• Butanedioic acid, phenyl-, (2R)-
• SCHEMBL377609
• DTXSID70352942
• (R)-2-PHENYLSUCCINICACID
• AKOS006239803
• r-phenylsuccinic acid
• SS-4842
• (R)-2-Phenylbutanedioic acid
• (R)-2-Phenyl succinic acid
• BP-12920
• A1-00043
• (2R)-2-phenylbutanedioic acid >99% ee
• Q27460426
• (2R)-2-phenylbutanedioic acid
• CS-0141922
• 46292-93-7
• (R)-(')-Phenylsuccinic acid
• WBA29293
• MFCD00065930
• (R)-(-)-Phenylsuccinic acid, >=96.0% (sum of enantiomers, HPLC)
• +Expand

• MDL： MFCD00065930
• InChIKey： LVFFZQQWIZURIO-MRVPVSSYSA-N
• Inchi： 1S/C10H10O4/c11-9(12)6-8(10(13)14)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,11,12)(H,13,14)/t8-/m1/s1
• SMILES： C1=CC=C(C=C1)[C@@H](CC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.05790880g/mol
• Heavy Atom Count: 14
• Complexity: 218
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Refractive Index: 1.5430 (estimate)
• Boiling Point: 290.62°C (rough estimate)
• Melting Point: 173-176 °C
• Color/Form: White to Yellow Solid
• Solubility: Not available
• Specific Rotation: -175 º (c=1%, acetone)
• Optical Activity: [α]20/D −175±4°, c = 1% in acetone
• Density: 1.2534 (rough estimate)